Cas no 1318240-80-0 (Demethylwedelolactone Sulfate)

• Product Name: Demethylwedelolactone Sulfate
• CAS No: 1318240-80-0
• MF: C₁₅H₈O₁₀S
• MW: 380.2830
• CID: 4558389
• Update Time: 2024-11-04

Demethylwedelolactone Sulfate Chemical and Physical Properties

Names and Identifiers

• Demethylwedelolactone sulfate
• Demethylwedelolactone (Sulfate)
• 1,8,9-Trihydroxy-6-oxo-6H-benzofuro[3,2-c]chromen-3-yl hydrogen sulfate
• Demethylwedelolactone Sulfate

• Inchi： 1S/C15H8O10S/c16-7-3-6-10(4-8(7)17)23-14-12(6)15(19)24-11-2-5(25-26(20,21)22)1-9(18)13(11)14/h1-4,16-18H,(H,20,21,22)
• InChI Key： PHQCOGFAQDXAHJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O[H])OC1=C([H])C(=C2C(=C1[H])OC(C1C3=C([H])C(=C(C([H])=C3OC=12)O[H])O[H])=O)O[H]

Computed Properties

• Exact Mass: 379.98381762 g/mol
• Monoisotopic Mass: 379.98381762 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 172
• Molecular Weight: 380.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans